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Compound of Interest

Compound Name: 2-Aminodiphenylamine

Cat. No.: B160148 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological activity of 2-aminodiphenylamine
and its derivatives, focusing on their antioxidant, antimicrobial, and anticancer properties. The

information is compiled from peer-reviewed studies to offer an objective overview supported by

experimental data.

Antioxidant Activity
A study by Ionita et al. (2023) systematically evaluated the antioxidant potential of 4-

aminodiphenylamine and its derivatives using the DPPH (2,2-diphenyl-1-picrylhydrazyl) free

radical scavenging assay. The parent compound, 4-aminodiphenylamine, exhibited the highest

total antioxidant capacity (TAC), a finding attributed to the ease of oxidation of its amine group.

[1]

Table 1: Comparison of Antioxidant Activity of 4-
Aminodiphenylamine and its Derivatives
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Compound Structure % TAC (DPPH Assay)[1]

4-Aminodiphenylamine

(Parent)
C₁₂H₁₂N₂ 87%

N-(4-

(phenylamino)phenyl)acetamid

e

C₁₄H₁₄N₂O 65%

N-(4-

(phenylamino)phenyl)benzami

de

C₁₉H₁₆N₂O 82%

4-nitro-N-(4-

(phenylamino)phenyl)benzami

de

C₁₉H₁₅N₃O₃ Not determined

4-Nitro-N-phenyl-1,4-

phenylenediamine
C₁₂H₁₁N₃O₂ 81%

N-(4-

(phenylamino)phenyl)furan-2-

carboxamide

C₁₇H₁₄N₂O₂ 68%

N-(4-(phenylamino)phenyl)-7-

nitrobenzo[c][1][2][3]oxadiazol-

4-amine

C₁₈H₁₃N₅O₃ 72%

4-Amino-4'-nitrodiphenylamine C₁₂H₁₁N₃O₂ Not determined

Phenyl-picryl-p-

phenylenediimine
C₁₈H₁₂N₄O₆ Not determined

Note: The study cited investigated 4-aminodiphenylamine, a positional isomer of 2-
aminodiphenylamine. The data is presented to illustrate the effect of derivatization on a

closely related parent compound.

Antimicrobial Activity
The same study by Ionita et al. (2023) also investigated the antimicrobial properties of 4-

aminodiphenylamine and its derivatives against a panel of pathogenic bacteria. The parent
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compound and one of its derivatives demonstrated the most significant activity.[1]

Table 2: Antimicrobial Activity (MIC and MBC in mg/mL)
of 4-Aminodiphenylamine and its Derivatives

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10045258/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound
S. aureus
ATCC 25923

E. faecalis
ATCC 29212

E. coli ATCC
25922

P. aeruginosa
ATCC 27853

MIC / MBC MIC / MBC MIC / MBC MIC / MBC

4-

Aminodiphenyla

mine (Parent)

0.625 / 1.25 0.312 / 0.625 0.312 / 0.625 0.625 / 1.25

N-(4-

(phenylamino)ph

enyl)acetamide

1.25 / 2.5 1.25 / 2.5 1.25 / 2.5 1.25 / 2.5

N-(4-

(phenylamino)ph

enyl)benzamide

1.25 / 2.5 1.25 / 2.5 1.25 / 2.5 1.25 / 2.5

4-nitro-N-(4-

(phenylamino)ph

enyl)benzamide

2.5 / 5 2.5 / 5 2.5 / 5 2.5 / 5

4-Nitro-N-phenyl-

1,4-

phenylenediamin

e

1.25 / 2.5 1.25 / 2.5 1.25 / 2.5 1.25 / 2.5

N-(4-

(phenylamino)ph

enyl)furan-2-

carboxamide

0.312 / 0.625 0.625 / 1.25 0.625 / 1.25 0.312 / 0.625

N-(4-

(phenylamino)ph

enyl)-7-

nitrobenzo[c][1]

[2][3]oxadiazol-4-

amine

2.5 / 5 2.5 / 5 2.5 / 5 2.5 / 5

4-Amino-4'-

nitrodiphenylami

ne

2.5 / 5 2.5 / 5 2.5 / 5 2.5 / 5
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Phenyl-picryl-p-

phenylenediimin

e

2.5 / 5 2.5 / 5 2.5 / 5 2.5 / 5

Anticancer Activity
Direct comparative studies on the anticancer activity of 2-aminodiphenylamine and its

derivatives are limited in the currently available literature. However, several studies have

reported the anticancer potential of various 2-aminodiphenylamine derivatives. The following

table summarizes the in vitro cytotoxic activity of some of these derivatives against different

cancer cell lines. It is important to note that these results are not directly comparable to the

parent compound due to variations in the tested derivatives and experimental conditions across

different studies.

Table 3: Anticancer Activity of Selected 2-
Aminodiphenylamine Derivatives (Non-Comparative)

Derivative Cancer Cell Line(s) IC₅₀ (µM) Reference

2-{2-amino-4-[4-(2-

chlorophenyl)piperazi

no]- 1,3,5-triazin-6-

yl}-3-(4-

nitrophenyl)acrylonitril

e

Various human tumor

cell lines
0.45 - 1.66

(Brzozowski et al.,

2004)[4]

2-Chloro-N-(phenazin-

2-yl)benzamide

K562 (human chronic

myelogenous

leukemia), HepG2

(human hepatocellular

carcinoma)

Comparable to

cisplatin
(Shi et al., 2013)[5]

Experimental Protocols
Antioxidant Activity (DPPH Assay)
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The antioxidant capacity was determined using the 2,2-diphenyl-1-picrylhydrazyl (DPPH) free

radical scavenging method.[1]

Preparation of Solutions: Stock solutions of the test compounds (1 mg/mL) and DPPH (2 ×

10⁻⁴ M) were prepared in methanol.

Assay: 0.2 mL of each compound's stock solution was added to 1.8 mL of the DPPH

solution.

Incubation: The mixture was kept in the dark for 30 minutes.

Measurement: The absorbance was measured at 517 nm using a spectrophotometer.

Calculation: The Total Antioxidant Capacity (TAC) was calculated as the percentage of DPPH

radical scavenging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Biological Evaluation and Structural Analysis of Some Aminodiphenylamine Derivatives -
PMC [pmc.ncbi.nlm.nih.gov]

2. Synthesis and antimicrobial activity of some new diphenylamine derivatives - PMC
[pmc.ncbi.nlm.nih.gov]

3. Comparison of Antioxidants: The Limited Correlation between Various Assays of
Antioxidant Activity - PMC [pmc.ncbi.nlm.nih.gov]

4. Synthesis and anticancer activity of novel 2-amino-4-(4-phenylpiperazino)- 1,3,5-triazine
derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Synthesis and anticancer activity of some novel 2-phenazinamine derivatives - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Comparative Guide to the Biological Activity of 2-
Aminodiphenylamine and its Derivatives]. BenchChem, [2025]. [Online PDF]. Available at:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10045258/
https://www.benchchem.com/product/b160148?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10045258/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10045258/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4333634/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4333634/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7397315/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7397315/
https://pubmed.ncbi.nlm.nih.gov/15794339/
https://pubmed.ncbi.nlm.nih.gov/15794339/
https://pubmed.ncbi.nlm.nih.gov/23995213/
https://pubmed.ncbi.nlm.nih.gov/23995213/
https://www.benchchem.com/product/b160148#biological-activity-of-2-aminodiphenylamine-derivatives-vs-parent-compound
https://www.benchchem.com/product/b160148#biological-activity-of-2-aminodiphenylamine-derivatives-vs-parent-compound
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b160148#biological-activity-of-2-aminodiphenylamine-
derivatives-vs-parent-compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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